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Compound of Interest

Compound Name: 2-Amino-6-methylpyridin-3-ol

Cat. No.: B183335 Get Quote

Technical Support Center: 2-Amino-6-
methylpyridin-3-ol
Disclaimer: Specific safety and handling data for 2-Amino-6-methylpyridin-3-ol is limited.

Much of the detailed safety information provided below pertains to the closely related

compound, 2-Amino-6-methylpyridine, and should be used as a precautionary reference only.

Researchers must conduct a thorough risk assessment and consult with their institution's

safety officer before proceeding with any experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary known hazards of 2-Amino-6-methylpyridin-3-ol?

A: There is currently no comprehensive GHS classification available for 2-Amino-6-
methylpyridin-3-ol. However, based on the data for the similar compound 2-Amino-6-

methylpyridine, it is prudent to handle it as a substance that may be toxic if swallowed, fatal in

contact with skin, and capable of causing skin and eye irritation, as well as respiratory irritation.

[1][2][3][4]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A: Given the potential hazards, it is recommended to use comprehensive personal protective

equipment. This includes:
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Eye Protection: Safety goggles or chemical safety glasses and a face shield.[1][3]

Hand Protection: Appropriate protective gloves to prevent skin exposure.[1][3]

Body Protection: A lab coat or a complete suit that protects against chemical splashes.[3]

Respiratory Protection: Use in a well-ventilated area. If dust or vapors are likely to be

generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[1]

Q3: How should I store 2-Amino-6-methylpyridin-3-ol?

A: It should be stored in a cool, dry, and well-ventilated place in a tightly closed container.[3]

Some sources recommend storage at 2-8°C.[5] It is also noted to be hygroscopic, so protection

from moisture is important.[1][3]

Q4: What should I do in case of accidental exposure?

A: Immediate action is crucial:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected area with

plenty of soap and water. Seek immediate medical attention.[1][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2][3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a physician.[1]

Ingestion: If swallowed, immediately call a poison center or doctor. Rinse the mouth.[4]

Q5: What are the known incompatibilities for this chemical?

A: For the related compound 2-Amino-6-methylpyridine, incompatible materials include

moisture, oxidizing agents, strong acids, and nitriles.[1]
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Issue Possible Cause Suggested Solution

Compound has discolored or

clumped together.

The compound is hygroscopic

and has likely absorbed

moisture from the air.

Ensure the container is always

tightly sealed when not in use.

Store in a desiccator if

necessary. While the

compound may still be usable

for some applications, its purity

should be re-verified.

Unexpected side reaction or

low yield in synthesis.

The compound may have

degraded due to improper

storage or may be

incompatible with other

reagents or solvents.

Review the experimental

protocol for any known

incompatibilities. Ensure all

reagents and solvents are pure

and dry. Consider running a

small-scale test reaction to

troubleshoot.

Mild skin or respiratory

irritation during handling.

Inadequate ventilation or

insufficient personal protective

equipment (PPE).

Always handle the compound

in a certified chemical fume

hood. Review your PPE to

ensure it is appropriate for

handling potentially toxic and

irritating solids or solutions.[3]

Quantitative Data
Physical and Chemical Properties of 2-Amino-6-methylpyridin-3-ol

Property Value Source

CAS Number 20348-16-7 [5]

Molecular Formula C₆H₈N₂O [5]

Molecular Weight 124.14 g/mol [5]

Boiling Point 342.7°C [5]

Storage Temperature 2-8°C [5]
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Toxicological Data for the Related Compound 2-Amino-6-methylpyridine

Data Point Value Species Source

LD50 Oral 100 mg/kg Rat [3]

LD50 Dermal 125 mg/kg Rabbit [3]

Experimental Protocols
Synthesis of 2-Amino-6-methylpyridin-3-ol

A general procedure for the synthesis of 2-Amino-6-methylpyridin-3-ol involves the

hydrogenation of 3-hydroxy-6-methyl-2-nitropyridine.[6]

Materials:

3-hydroxy-6-methyl-2-nitropyridine (30 g, 194.6 mmol)

Ethanol

20% Pd(OH)₂/C catalyst

Hydrogen gas

Procedure:

Dissolve 3-hydroxy-6-methyl-2-nitropyridine in ethanol.

Carry out the hydrogenation reaction for 1 hour at 50°C using hydrogen gas (5 psi) and the

20% Pd(OH)₂/C catalyst.

After the reaction is complete, remove the catalyst by filtration.

Concentrate the filtrate under reduced pressure to obtain the product, 2-Amino-6-
methylpyridin-3-ol, as a brown solid.

The reported yield for this procedure is 98%.[6]
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Visualizations

Synthesis Workflow for 2-Amino-6-methylpyridin-3-ol

Preparation

Hydrogenation Reaction

Product Isolation

Dissolve 3-hydroxy-6-methyl-2-nitropyridine in Ethanol

Add 20% Pd(OH)2/C catalyst
React with H2 (5 psi) at 50°C for 1 hr

Filter to remove catalyst

Concentrate filtrate under reduced pressure

Obtain 2-Amino-6-methylpyridin-3-ol (Brown Solid)

Click to download full resolution via product page

Caption: Synthesis Workflow for 2-Amino-6-methylpyridin-3-ol.
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Handling and Safety Precautions

Personal Protective Equipment (PPE)

Safe Handling Practices Storage Emergency Procedures

Protective Gloves Safety Goggles & Face Shield Protective Clothing Respirator (if needed)

Use in a well-ventilated area / Fume Hood Wash hands thoroughly after handling Do not eat, drink, or smoke in work area Store in a cool, dry place

Keep container tightly closed

Skin Contact:
Remove contaminated clothing, wash with soap & water

Eye Contact:
Rinse with water for several minutes

Ingestion:
Call Poison Center/Doctor immediately

Inhalation:
Move to fresh air

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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